Cas no 61338-24-7 (3-Quinolinecarbonitrile, 8-fluoro-4-hydroxy-6-methyl-)
61338-24-7 structure
Product Name:3-Quinolinecarbonitrile, 8-fluoro-4-hydroxy-6-methyl-
CAS No:61338-24-7
MF:C11H7FN2O
MW:202.184485673904
CID:483431
PubChem ID:24692809
Update Time:2025-04-19
3-Quinolinecarbonitrile, 8-fluoro-4-hydroxy-6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Quinolinecarbonitrile, 8-fluoro-4-hydroxy-6-methyl-
- 8-fluoro-6-methyl-4-oxo-1H-quinoline-3-carbonitrile
- 3-Cyan-8-fluor-4-hydroxy-6-methyl-chinolin
- 3-Quinolinecarbonitrile,8-fluoro-1,4-dihydro-6-methyl-4-oxo-
- CTK2E2149
- KB-71343
- KB-71346
- 71083-79-9
- DTXSID10640759
- 61338-24-7
- 8-FLUORO-4-HYDROXY-6-METHYLQUINOLINE-3-CARBONITRILE
- AKOS000171442
- 8-Fluoro-6-methyl-4-oxo-1,4-dihydroquinoline-3-carbonitrile
- 3-Quinolinecarbonitrile, 8-fluoro-1,4-dihydro-6-methyl-4-oxo-
-
- Inchi: 1S/C11H7FN2O/c1-6-2-8-10(9(12)3-6)14-5-7(4-13)11(8)15/h2-3,5H,1H3,(H,14,15)
- InChI Key: CINUWYPYBRULEB-UHFFFAOYSA-N
- SMILES: FC1=CC(C)=CC2C(C(C#N)=CNC=21)=O
Computed Properties
- Exact Mass: 202.05424101g/mol
- Monoisotopic Mass: 202.05424101g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 368
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 52.9Ų
3-Quinolinecarbonitrile, 8-fluoro-4-hydroxy-6-methyl- Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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